1-Cyanocyclohexanecarboxamide

• CAS No.: 437708-59-3
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 1-cyanocyclohexane-1-carboxamide
• InChI: InChI=1S/C8H12N2O/c9-6-8(7(10)11)4-2-1-3-5-8/h1-5H2,(H2,10,11)
• InChI Key: ONDWZUYZRUJNHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)C(=O)N

Description

1-Cyanocyclohexanecarboxamide is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-Cyano-cyclohexanecarboxylic acid ethyl ester (11.4 g, 63.0 mmol) was placed into a glass pressure vessel and cooled to −78° C. It was charged with ammonia via needle until the total volume had doubled. The vessel was sealed and allowed to stir at room temperature for 20 hours. The solvent was evaporated and the resulting slurry triturated with ethyl acetate. The solids were collected by filtration and then filtered through a silica funnel (50 g silica), washing with ethyl acetate. The filtrate was concentrated to give the product (2.51 g, 26%) as a white solid. [M+H]+ 153.